3-(2,2-Dimethyl-propyl)-benzylamine

• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: [3-(2,2-dimethylpropyl)phenyl]methanamine
• InChI: InChI=1S/C12H19N/c1-12(2,3)8-10-5-4-6-11(7-10)9-13/h4-7H,8-9,13H2,1-3H3
• InChI Key: CLCLZNDYDKNNDH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC1=CC(=CC=C1)CN

Description

3-(2,2-Dimethyl-propyl)-benzylamine is a benzylamine derivative featuring a bulky neopentyl (2,2-dimethylpropyl) substituent at the meta position of the benzene ring. The neopentyl group confers steric hindrance and enhanced lipophilicity, which may influence its chemical reactivity, solubility, and interactions with biological targets such as semicarbazide-sensitive amine oxidase (SSAO).

Comparison with Similar Compounds

Data Table: Key Properties of Compared Compounds

Compound	Substituent	Molecular Weight	SSAO Activity (H₂O₂ Production)	Key Applications	References
Benzylamine	None	107.15	12 nmol/min/mg (1 mM)	SSAO substrate benchmark
3-(2,2-Dimethyl-propyl)-benzylamine	Neopentyl (meta)	177.27*	Not reported	Potential metabolic modulator	-
Phenylbutylamine	Butyl (para)	149.23	18 nmol/min/mg (1 mM)	High-efficiency SSAO substrate
3-(Trifluoromethyl)benzylamine	CF₃ (meta)	175.15	Not reported	Reagent, synthetic intermediate
Tyramine	4-Hydroxyphenethyl	137.18	Weak activator	GLUT4 translocation

*Calculated based on structure.